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Compound of Interest

Compound Name: Tert-butyl 3-bromopropanoate

Cat. No.: B1266860

An In-depth Technical Guide to CAS Number 55666-43-8: tert-Butyl 3-bromopropionate

This technical guide provides a comprehensive overview of the chemical compound with CAS
number 55666-43-8, identified as tert-Butyl 3-bromopropionate. Intended for researchers,
scientists, and professionals in drug development and chemical synthesis, this document
details the compound's properties, synonyms, and applications, with a focus on its role as a
synthetic intermediate.

Chemical Identity and Synonyms

The compound registered under CAS number 55666-43-8 is tert-Butyl 3-bromopropionate. It is

a valuable alkylating agent in organic synthesis, notable for introducing a protected carboxylic
acid moiety.

Table 1: Synonyms and Identifiers
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Type Identifier Source
IUPAC Name tert-butyl 3-bromopropanoate [1]
CAS Number 55666-43-8 [2]
Molecular Formula C7H13BrO:2 [2]

2-(tert-Butoxycarbonyl)ethyl
Synonym ] [3]
bromide

3-Bromopropionic acid tert-
Synonym [4]
butyl ester

Propanoic acid, 3-bromo-, 1,1-
Synonym ) [3]
dimethylethyl ester

RMWVUWLBLWBQDS-
InChl Key [3]
UHFFFAOYSA-N
Canonical SMILES CC(C)(C)OoC(=0O)CCBr [3]
MDL Number MFCD04974087 [2]

Physicochemical Properties

The physical and chemical properties of tert-Butyl 3-bromopropionate are summarized below.
This data is essential for its handling, storage, and application in experimental settings.

Table 2: Physicochemical Data
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Property Value Source
Molecular Weight 209.08 g/mol [2]
Appearance Colorless to light yellow liquid [5]
Boiling Point 30 °C at 0.2 mmHg [6]
Density 1.253 g/mL at 25 °C [6]
Refractive Index (n20/D) 1.4470 [6]
Flash Point 92 °C (197.6 °F) - closed cup [6]

Soluble in organic solvents like

Solubility ethanol and acetone; insoluble  [5]
in water.
Storage Temperature 2-8°C [6]

Health and Safety Information

Appropriate safety precautions must be observed when handling tert-Butyl 3-bromopropionate
due to its potential hazards.

Table 3: GHS Hazard and Precautionary Statements
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Category Information Source
Signal Word Warning [6]
Pictogram GHSO07 (Exclamation Mark) [1]

H302: Harmful if swallowed.
H315: Causes skin irritation.

Hazard Statements H319: Causes serious eye [6]
irritation. H335: May cause

respiratory irritation.

P261, P264, P270, P271,

P280, P301+P317,

P302+P352, P304+P340,
Precautionary Statements P305+P351+P338, P319, [1]

P321, P330, P332+P317,

P337+P317, P362+P364,

P403+P233, P405, P501

Eyeshields, gloves, and
Personal Protective Equipment  appropriate respirator should [6]

be worn.

Applications in Synthesis

tert-Butyl 3-bromopropionate is primarily used as a reagent in organic synthesis. Its principal
function is the S-alkylation of thiols and N-alkylation of amines to introduce a -(CH2)2-COO-tBu
group. This functional group serves as a protected propionic acid, which can be deprotected
under acidic conditions (e.g., using trifluoroacetic acid) to reveal the carboxylic acid.[7][8] This
strategy is common in the synthesis of more complex molecules, including inhibitors for
enzymes and proteolysis targeting chimeras (PROTACS).[7][9]

Experimental Protocol: S-Alkylation of a Thiol

The following is a representative protocol for the S-alkylation of a generic thiol (R-SH) using
tert-Butyl 3-bromopropionate. This procedure is based on methodologies described in the
literature where similar alkylations are performed.[7]
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Objective: To synthesize a tert-butyl 3-(alkylthio)propanoate (R-S-(CHz2)2-COO-tBu).

Materials:

Substrate Thiol (R-SH)

tert-Butyl 3-bromopropionate (CAS 55666-43-8)

Potassium Hydroxide (KOH) or other suitable base (e.g., K2COs, DIPEA)
Methanol (MeOH), anhydrous

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO3) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSOa) or sodium sulfate (Na2S0a)

Round-bottom flask, magnetic stirrer, reflux condenser, separatory funnel, rotary evaporator.

Procedure:

Reaction Setup: To a round-bottom flask containing a magnetic stir bar, add the substrate
thiol (1.0 eq) and anhydrous methanol (approx. 0.1 M concentration).

Basification: Add potassium hydroxide (1.1 eq) to the solution and stir until it is fully
dissolved.

Addition of Alkylating Agent: Add tert-Butyl 3-bromopropionate (1.2 eq) to the reaction
mixture.

Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux
(approximately 65°C for methanol).

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS) until the starting thiol is consumed (typically 4-
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8 hours).

Work-up:

o Allow the reaction mixture to cool to room temperature.

o Remove the methanol under reduced pressure using a rotary evaporator.
o Partition the residue between dichloromethane and water.

o Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous
layer twice more with dichloromethane.

o Combine the organic layers and wash sequentially with saturated aqueous NaHCO3
solution and brine.

Drying and Concentration: Dry the combined organic layer over anhydrous MgSOa, filter, and
concentrate the solvent under reduced pressure to yield the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel using an
appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure
tert-butyl 3-(alkylthio)propanoate.
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3. Work-up & Purification
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Caption: Workflow for the S-alkylation of a thiol using tert-Butyl 3-bromopropionate.

Conclusion

CAS number 55666-43-8, or tert-Butyl 3-bromopropionate, is a key synthetic intermediate
rather than a biologically active agent. Its utility lies in its ability to function as an effective
alkylating agent for introducing a protected three-carbon carboxylic acid chain. The data and
protocols provided in this guide are intended to support researchers in the safe and effective
use of this compound in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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